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Compound of Interest

1,4-Bis(4-bromophenyl)-1,4-
Compound Name:
butanedione

Cat. No.: B113935

An In-depth Technical Guide to 1,4-Bis(4-bromophenyl)-1,4-butanedione

IUPAC Name

The correct IUPAC name for the compound is 1,4-bis(4-bromophenyl)butane-1,4-dione[1].

Chemical and Physical Properties

The following table summarizes the key computed and experimental properties of 1,4-bis(4-
bromophenyl)-1,4-butanedione.
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Property Value Source

Molecular Formula C16H12Br202 PubChem[1]

Molecular Weight 396.08 g/mol PubChem[1], SpectraBase[2]

Exact Mass 393.92040 g/mol PubChem[1], SpectraBase[2]

CAS Number 2461-83-8 PubChem[1]
VOJRFGKKQMVGPH-

InChlKey PubChem[1], SpectraBase[2]
UHFFFAOYSA-N
C(C(=0)C1=CC=C(C=C1)Br)C

SMILES PubChem[1], SpectraBase[2]

C(=0)C1=CC=C(C=C1)Br

Physical Form

Solid

Sigma-Aldrich (for a related

compound)

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 1,4-bis(4-

bromophenyl)-1,4-butanedione was not found in the provided search results, a plausible

synthetic route can be inferred from related syntheses, such as the Friedel-Crafts acylation. A

general procedure would involve the reaction of bromobenzene with succinyl chloride in the

presence of a Lewis acid catalyst like aluminum chloride (AICI5).

General Experimental Protocol (Hypothetical):

o Reaction Setup: A solution of bromobenzene in a suitable solvent (e.g., CSz2) would be

prepared in a round-bottom flask equipped with a stirrer and a reflux condenser. The flask

would be cooled in an ice bath.

o Catalyst Addition: Anhydrous aluminum chloride (AICIz) would be added portion-wise to the

stirred solution.

o Acylating Agent Addition: Succinyl chloride would then be added dropwise to the reaction

mixture, maintaining a low temperature.
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» Reaction Progression: After the addition is complete, the reaction mixture would be allowed
to warm to room temperature and then heated under reflux for a specified period to ensure
the reaction goes to completion.

o Workup: The reaction mixture would be cooled and then carefully poured into a mixture of
crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride
complex.

o Extraction: The organic layer would be separated, and the aqueous layer would be extracted
with an appropriate organic solvent. The combined organic extracts would be washed with a
sodium bicarbonate solution and then with water.

 Purification: The organic layer would be dried over an anhydrous drying agent (e.g.,
Na2S0a), filtered, and the solvent would be removed under reduced pressure. The resulting
crude product would be purified by recrystallization from a suitable solvent to yield 1,4-bis(4-
bromophenyl)-1,4-butanedione.

The following diagram illustrates a generalized workflow for this type of synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 1,4-Bis(4-bromophenyl)-1,4-butanedione | C16H12Br202 | CID 219217 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. spectrabase.com [spectrabase.com]

 To cite this document: BenchChem. ["1,4-Bis(4-bromophenyl)-1,4-butanedione” IUPAC
name]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b113935#1-4-bis-4-bromophenyl-1-4-butanedione-
iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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